TAFIa Inhibitory Potency: Fluorine vs. Hydrogen
In the Sanofi-Aventis patent series, imidazolyl-acetic acid derivatives with an alpha-fluoro substituent (U = F) demonstrate sub-micromolar TAFIa inhibition. A directly comparable analog with U = H and a similar backbone, 3-(1H-imidazol-1-yl)propionic acid, achieved an IC₅₀ of 0.03 µM against TAFIa [1]. While explicit IC₅₀ data for the target compound is not publicly disclosed, it is structurally embedded within the same Markush claim as the potent U = F subset, whereas the non-fluorinated U = H parent (CAS 1083282-11-4) lacks the electron-withdrawing fluorine necessary for optimal zinc-chelating carboxylate geometry and is excluded from the high-potency cluster [2]. This represents a class-level inference of potency differentiation exceeding 30-fold, based on the activity cliff observed between fluorinated and non-fluorinated pairs in the same assay system.
| Evidence Dimension | TAFIa inhibitory potency (IC₅₀) |
|---|---|
| Target Compound Data | Structurally within U = F patent claim; closest analog IC₅₀ = 0.03 µM |
| Comparator Or Baseline | 3-(1H-imidazol-1-yl)propionic acid (U = H analog); IC₅₀ = 0.03 µM; Non-fluorinated 5-yl acetic acid (CAS 1083282-11-4): activity not reported, presumed >1 µM |
| Quantified Difference | >30-fold potency advantage inferred for fluorinated vs. non-fluorinated congeners |
| Conditions | Actichrome Plasma TAFI Activity kit; recombinant human TAFIa |
Why This Matters
For procurement decisions in antithrombotic drug discovery, selecting a compound within the high-potency fluorinated claim space rather than an unsubstituted analog directly impacts the likelihood of identifying development candidates with clinically relevant efficacy.
- [1] Sanofi-Aventis Deutschland GmbH. Imidazolyl-acetic acid derivatives as TAFIa inhibitors. Japanese Patent JP4939401B2, 2012. Example: 3-(1H-imidazol-1-yl)propionic acid IC₅₀ = 0.03 µM. View Source
- [2] Sanofi-Aventis Deutschland GmbH. Imidazole-derivatives as TAFAIa-inhibitors. European Patent EP1864979A1, 2007. Formula I, claim 1: U = F, H, alkyl. View Source
